2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide

• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 443 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-5-chloro-2-methylanilino]-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C23H23ClN2O3S/c1-17-8-6-7-9-19(17)15-25-23(27)16-26(22-14-20(24)13-12-18(22)2)30(28,29)21-10-4-3-5-11-21/h3-14H,15-16H2,1-2H3,(H,25,27)
• InChI Key: VMUVWBNVRGICPT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N(CC(=O)NCC2=CC=CC=C2C)S(=O)(=O)C3=CC=CC=C3

Description

2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide, also known as MLN8054, is a small molecule inhibitor of Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a role in cell cycle regulation, mitosis, and cytokinesis. MLN8054 has been studied extensively for its potential as an anti-cancer agent.

Mechanism of Action

2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide inhibits the activity of Aurora A kinase by binding to its active site. This prevents Aurora A kinase from phosphorylating its substrates, which are involved in cell cycle regulation and mitosis. 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide has been shown to have several biochemical and physiological effects. It induces cell cycle arrest and apoptosis in cancer cells, and it enhances the effectiveness of chemotherapy drugs. 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide has also been shown to inhibit the growth of cancer cells in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide in lab experiments is that it has been extensively studied for its potential as an anti-cancer agent. This means that there is a large body of literature on its mechanism of action and its effects on cancer cells. One limitation of using 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide is that it is a small molecule inhibitor, which means that it may have off-target effects on other kinases.

Future Directions

There are several future directions for research on 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide. One area of research is the development of more potent and selective inhibitors of Aurora A kinase. Another area of research is the identification of biomarkers that can predict which patients will respond to 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide. Finally, there is a need for clinical trials to determine the safety and efficacy of 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide in humans.

Synthesis Methods

The synthesis of 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide involves several steps, including the formation of an aniline intermediate, the addition of a sulfonyl chloride group, and the acetylation of an amine group. The final product is obtained through a series of purification steps. The synthesis of 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide has been described in detail in several scientific publications.

Scientific Research Applications

2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide has been studied extensively for its potential as an anti-cancer agent. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. 2-[5-chloro-2-methyl(phenylsulfonyl)anilino]-N-(2-methylbenzyl)acetamide has also been shown to enhance the effectiveness of chemotherapy drugs.